Cas no 105578-67-4 (1,2-Benzenedicarboxylic acid, mono(9H-fluoren-9-ylmethyl) ester)

• Product Name: 1,2-Benzenedicarboxylic acid, mono(9H-fluoren-9-ylmethyl) ester
• CAS No: 105578-67-4
• MF: C₂₂H₁₅O₄
• MW: 343.352106332779
• CID: 97453
• PubChem ID: 71333615
• Update Time: 2025-04-18

1,2-Benzenedicarboxylic acid, mono(9H-fluoren-9-ylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono(9H-fluoren-9-ylmethyl) ester
• 2-(9H-fluoren-9-ylmethoxycarbonyl)benzoate
• 105578-67-4
• DTXSID00761841
• 2-{[(9H-Fluoren-9-yl)methoxy]carbonyl}benzoate

• Inchi： 1S/C22H16O4/c23-21(24)18-11-5-6-12-19(18)22(25)26-13-20-16-9-3-1-7-14(16)15-8-2-4-10-17(15)20/h1-12,20H,13H2,(H,23,24)/p-1
• InChI Key： WVASPCJLJJXAFT-UHFFFAOYSA-M
• SMILES： O(C(C1C=CC=CC=1C(=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 343.09705
• Monoisotopic Mass: 343.09703396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43